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Compound of Interest

Compound Name: H-Lys(Tfa)-OH

Cat. No.: B554751

An In-depth Technical Guide to the Solubility and Storage of H-Lys(Tfa)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and recommended
storage conditions for N-¢-trifluoroacetyl-L-lysine (H-Lys(Tfa)-OH), a commonly used protected
amino acid in peptide synthesis and other biochemical applications. The information presented
herein is intended to assist researchers, scientists, and professionals in drug development in
the effective handling and use of this compound.

Introduction

H-Lys(Tfa)-OH is a derivative of the amino acid L-lysine where the epsilon-amino group is
protected by a trifluoroacetyl (Tfa) group. This protection strategy is valuable in synthetic
chemistry, particularly in solid-phase peptide synthesis (SPPS), as it allows for the selective
modification of the a-amino group while the e-amino group remains unreactive. The subsequent
removal of the Tfa group can be achieved under specific basic conditions. Understanding the
solubility and stability of H-Lys(Tfa)-OH is critical for its proper use in experimental workflows.

Physicochemical Properties

A summary of the key physicochemical properties of H-Lys(Tfa)-OH is provided in the table
below.
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Property Value

(2S)-2-amino-6-[(2,2,2-

trifluoroacetyl)aminolhexanoic acid

Chemical Name

Synonyms N-epsilon-trifluoroacetyl-L-lysine, e-TFA-lysine
CAS Number 10009-20-8

Molecular Formula CsH13F3N20s3

Molecular Weight 242.20 g/mol

Appearance White to off-white powder or crystalline solid

Solubility Data

Quantitative solubility data for H-Lys(Tfa)-OH in a range of common laboratory solvents is
crucial for the preparation of stock solutions and for its use in various reaction conditions. While
comprehensive quantitative data is not widely published, the available information is

summarized below.
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Solvent Solubility Observations

Clear, colorless solution[1][2]

2 M Hydrochloric Acid (HCI) 10 mg/mL[1][2][3] 3]

General tips suggest warming
Water (neutral pH) Data not available and sonication may aid

dissolution[4].

The related compound Fmoc-
Lys(Tfa)-OH is highly soluble

Dimethyl Sulfoxide (DMSO) Data not available in DMSO (200 mg/mL)[5],
suggesting H-Lys(Tfa)-OH may
also have good solubility.

The related compound Fmoc-
Dimethylformamide (DMF) Data not available Lys(Tfa)-OH is clearly soluble
in DMF (1 mmole in 2 ml).

Methanol Data not available

Ethanol Data not available

It is important to note that the trifluoroacetyl group can enhance solubility in various solvents[6].
For dissolving peptides and amino acid derivatives with low aqueous solubility, it is often
recommended to first use a small amount of an organic solvent like DMSO or DMF, and then
slowly dilute with the desired aqueous buffer[7][8][9][10].

Experimental Protocol for Solubility Determination

The following is a general protocol for determining the kinetic and thermodynamic solubility of
H-Lys(Tfa)-OH in various solvents. This protocol is based on the widely used shake-flask
method[11].

Materials:
e H-Lys(Tfa)-OH

o Selected solvents (e.g., Water, DMSO, DMF, Ethanol, Phosphate Buffered Saline pH 7.4)
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Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Analytical balance

Spectrophotometer or HPLC system for quantification
Procedure:

o Preparation of Saturated Solutions (Thermodynamic Solubility):

[e]

Add an excess amount of H-Lys(Tfa)-OH to a known volume of the test solvent in a vial.

[e]

Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25 °C) for a
sufficient time to reach equilibrium (typically 24-48 hours)[11].

[e]

After incubation, visually inspect the vials to ensure excess solid is still present.

o

Centrifuge the vials at high speed to pellet the undissolved solid.
o Preparation of Solutions from a Stock (Kinetic Solubility):

o Prepare a high-concentration stock solution of H-Lys(Tfa)-OH in a suitable organic solvent
like DMSO[11][12].

o Add small aliquots of the stock solution to the aqueous buffer of interest and observe for
precipitation[11][12].

e Quantification:

o Carefully remove an aliquot of the supernatant from the centrifuged vials (for
thermodynamic solubility) or the clear solution (for kinetic solubility).

o Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical method.
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o Quantify the concentration of dissolved H-Lys(Tfa)-OH using a validated analytical
method such as UV-Vis spectrophotometry or HPLC. A standard calibration curve should
be prepared for accurate quantification[12][13].

o Data Reporting:
o Express the solubility in mg/mL or mmol/L.

Storage and Stability

Proper storage of H-Lys(Tfa)-OH is essential to maintain its integrity and purity. The following
storage conditions are recommended by various suppliers.

Solid Form:
Storage Condition Duration
Lyophilized at -20°C, desiccated Up to 36 months[14]
2-8°C Recommended by some suppliers[3][6]
In Solution:
Storage Condition Duration Recommendations
Aliguot to avoid multiple
-20°C Up to 1 month[14]
freeze-thaw cycles[14].
For longer-term storage of
-80°C Up to 6 months

solutions.

Application in Solid-Phase Peptide Synthesis
(SPPS)

H-Lys(Tfa)-OH is a valuable building block in Fmoc-based solid-phase peptide synthesis. The
Tfa group on the lysine side chain is stable to the piperidine treatment used for Fmoc
deprotection, providing orthogonality.
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Below is a diagram illustrating the general workflow for the incorporation of H-Lys(Tfa)-OH into
a growing peptide chain during SPPS.
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Coupling of Fmoc-Lys(Tfa)-OH
(Activating agents like HBTU/DIC)

Washing Washing
(DMF) (DMF)

Fmoc Deprotection

Gesm with N-terminal Fmoc-protected peptide (6.9, 20% Piperidine in DMF)

Final Peptide with
Lys(Tfa)
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Start with small aliquot
of H-Lys(Tfa)-OH

Attempt to dissolve in
Water or Aqueous Buffer

'

Is it soluble?

No

Add minimal amount of

organic solvent (DMSO/DMF)

Is it soluble?

Slowly dilute with Try dilute Acid (e.g., Acetic Acid)
aqueous buffer or Base (e.g., Ammonium Hydroxide)

Yes

Considered Insoluble
in tested conditions

Use Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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